5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide
• InChI: InChI=1S/C12H12ClNO2S2/c1-2-14(10-6-4-3-5-7-10)18(15,16)12-9-8-11(13)17-12/h3-9H,2H2,1H3
• InChI Key: CRHXYMDBDJQIBP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H12ClNO2S2
• Molecular Weight: 301.8 g/mol

Description

5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide is a compound belonging to the class of thiophene derivatives. Thiophene is a five-membered heterocyclic compound containing sulfur. Thiophene derivatives are known for their diverse biological activities and applications in various fields such as medicinal chemistry, material science, and industrial chemistry .

Preparation Methods

The synthesis of 5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide can be achieved through several synthetic routes. One common method involves the condensation reaction of thiophene derivatives with sulfonamide groups. The Gewald reaction, Paal–Knorr synthesis, and Hinsberg synthesis are typical methods used for the preparation of thiophene derivatives . Industrial production methods often involve optimizing these reactions for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, with reagents such as halogens and alkylating agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its pharmacological properties.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

5-chloro-N-ethyl-N-phenylthiophene-2-sulfonamide can be compared with other thiophene derivatives such as:

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituent thiophene structure. These compounds share similar thiophene-based structures but differ in their specific substituents and biological activities, highlighting the uniqueness of this compound.